1,4-Dimethoxy-2-(3'-aminobenzyl)benzene

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 3-[(2,5-dimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C15H17NO2/c1-17-14-6-7-15(18-2)12(10-14)8-11-4-3-5-13(16)9-11/h3-7,9-10H,8,16H2,1-2H3
• InChI Key: FXJVOKLQDJKBDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CC2=CC(=CC=C2)N

Description

1,4-Dimethoxy-2-(3'-aminobenzyl)benzene is a substituted aromatic compound featuring a dimethoxybenzene backbone with a 3'-aminobenzyl substituent. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. Notably, its 3'-aminobenzyl group enables functionalization for drug targeting or metal coordination, as seen in related compounds .

Comparison with Similar Compounds

Aminobenzyl Ethers and Amino Alcohols

• Compound 1 (n-Decyl chain, primary amine) : Exhibited 1.5 times the potency of NFX (a reference drug) against microbial strains, attributed to its long alkyl chain (n=9). However, selectivity indices (SI) for such compounds vary, with some showing higher toxicity (e.g., compound 7, SI = 20 vs. compound 2, SI = 3.3) .
• The 3'-aminobenzyl group may enhance target binding through hydrogen bonding or π-π interactions .

Self-Immolative Spacers in Prodrugs

• p-Aminobenzyl Carbamate (PABC): Widely used in prodrugs for controlled drug release via protease cleavage. The aminobenzyl group in 1,4-Dimethoxy-2-(3'-aminobenzyl)benzene could serve a similar role, enabling site-specific activation .

Structural and Functional Analogs

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent	Key Properties/Applications	Notes
1,4-Dimethoxy-2-(3'-aminobenzyl)benzene	3'-Aminobenzyl	Drug target interaction	Potential for functionalization
2-Isobutyl-1,4-dimethoxybenzene	Isobutyl	Structural analog	Higher lipophilicity
2-Isopropyl-1,4-dimethoxybenzene	Isopropyl	Industrial applications	Lower polarity vs. aminobenzyl
1,4-Dimethoxy-2-[(3-methylbutyl)thio]benzene	Thioether	Unspecified bioactivity	Enhanced metabolic stability
p-Aminobenzyl Carbamate (PABC)	p-Aminobenzyl	Prodrug spacer	Efficient drug release

Alkyl vs. Aromatic Substitutents

• Alkyl Chains (e.g., isobutyl, isopropyl) : Increase hydrophobicity, improving membrane permeability but reducing solubility. For example, 2-Isobutyl-1,4-dimethoxybenzene (C12H18O2, MW 194.27) has higher lipophilicity than the target compound .

Thioether vs. Aminobenzyl Groups